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Get Quote

The following table summarizes the key data for Verosudil free base (CAS 1414854-42-4) as provided by

commercial chemical suppliers for research purposes [1] [2].

Property Specification

Molecular Formula C₁₇H₁₇N₃O₂S

Molecular Weight 327.40 g/mol

Purity ≥ 99.18%

Storage (Powder) -20°C (3 years); 4°C (2 years)

Storage (Solution) -80°C (6 months); -20°C (1 month)

Solubility in DMSO 16.67 mg/mL (50.92 mM)

Biological Activity & Experimental Data

Verosudil is a potent Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor. The table below

outlines its core biochemical and cellular activities as reported in preclinical studies [3] [1].
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Parameter Value / Observation

ROCK1 Ki 2 nM [1]

ROCK2 Ki 2 nM [1]

Selectivity (Ki) PKA (69 nM); MRCKA (28 nM); PKCT (9322 nM); CAM2A (5855 nM) [1]

Cellular IC₅₀ Disruption of actin stress fibers in porcine TM cells: 924 nM [1]

Cellular IC₅₀ Disruption of focal adhesions in human TM cells: 818 nM [1]

Primary
Mechanism

Inhibition of ROCK leads to relaxation of trabecular meshwork, increasing outflow

facility [4].

In Vivo Efficacy Significant IOP reduction in Dutch Belted rabbits and Formosan Rock monkeys

[1].

Proposed Experimental Workflow

The diagram below outlines a general experimental workflow for preparing and using Verosudil in cell-based

assays, based on standard laboratory practices for similar compounds.
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Start: Prepare Stock Solution

1. Calculate mass needed
for target concentration

2. Dissolve powder in DMSO
(Vortex/sonicate as needed)

3. Prepare aliquots
in sterile vials

4. Store at recommended
temperature (-80°C)

Assay Preparation

5. Thaw aliquot gently
(bench top or 4°C)

6. Dilute in cell culture media
to working concentration

7. Apply to cells
(e.g., 6-hour incubation)

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s546704?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Analysis & Validation

8. Assess cellular response
(e.g., actin fiber disruption)

Click to download full resolution via product page

Application Notes for Researchers

Stock Solution Preparation: To prepare a 10 mM stock solution, dissolve 3.27 mg of Verosudil
powder in 1 mL of anhydrous DMSO [1]. Gently warm the mixture to 60°C and use brief sonication

to aid dissolution if necessary.
Working Solution Dilution: Dilute the stock solution into your pre-warmed cell culture medium to

achieve the desired final concentration (e.g., 0.001-100 μM for dose-response studies) [1]. Note that
the final concentration of DMSO in cell culture should typically be kept below 0.1% to minimize

solvent toxicity.
Critical Considerations:

Sterility: While Verosudil stock in DMSO is self-sterilizing, perform all dilutions under aseptic
conditions using sterile buffers or media.

Stability: The provided storage times are estimates. The stability of your specific stock and
working solutions should be validated experimentally.

Positive Controls: Consider including a known ROCK inhibitor like Y-27632 as a positive
control in your assays to validate the experimental system [5] [6].

Limitations and Future Directions

The lack of a standardized, peer-reviewed reconstitution protocol for Verosudil is a significant gap. Future

work should focus on:

Stability Profiling: Systematically assessing the solution stability of Verosudil under various pH,
temperature, and buffer conditions.

Formulation Optimization: Developing lyophilized formulations with compatible bulking agents and
reconstitution buffers to enhance shelf-life and ease of use. The principles outlined in general protein

reconstitution studies can serve as a guide here [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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